Cas no 1956426-68-8 (1-((E)-but-2-en-2-yl)-4-chloro-2-(Methylsulfonyl)benzene)

• Product Name: 1-((E)-but-2-en-2-yl)-4-chloro-2-(Methylsulfonyl)benzene
• CAS No: 1956426-68-8
• MF: C₁₁H₁₃ClO₂S
• MW: 244.737721204758
• MDL: MFCD29991179
• CID: 5221546
• Update Time: 2025-06-26

1-((E)-but-2-en-2-yl)-4-chloro-2-(Methylsulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-((E)-but-2-en-2-yl)-4-chloro-2-(Methylsulfonyl)benzene

• MDL： MFCD29991179
• Inchi： 1S/C11H13ClO2S/c1-4-8(2)10-6-5-9(12)7-11(10)15(3,13)14/h4-7H,1-3H3/b8-4+
• InChI Key： VLTNHEKPFLCSKA-XBXARRHUSA-N
• SMILES： C1(/C(=C/C)/C)=CC=C(Cl)C=C1S(C)(=O)=O

Additional information on 1-((E)-but-2-en-2-yl)-4-chloro-2-(Methylsulfonyl)benzene

1-((E)-But-2-en-2-yl)-4-chloro-2-(Methylsulfonyl)benzene: A Comprehensive Overview

The compound 1-((E)-but-2-en-2-yl)-4-chloro-2-(methylsulfonyl)benzene, identified by the CAS number 1956426-68-8, is a structurally complex aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique substitution pattern on the benzene ring, which includes a chloro group, a methylsulfonyl group, and an (E)-butenyl substituent. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of this compound typically involves multi-step organic reactions, often utilizing coupling reactions or substitution strategies to introduce the desired functional groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported in literature to facilitate the formation of the aryl-chloride intermediate, which is a critical step in constructing the benzene ring with the required substituents.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, while it shows limited solubility in polar solvents like water. These properties make it suitable for use in organic synthesis protocols that require controlled reactivity and separation techniques.

Recent studies have highlighted the potential of this compound as an intermediate in drug discovery programs. The methylsulfonyl group is known to enhance bioavailability and stability in biological systems, while the chloro substituent can serve as a reactive site for further functionalization. For example, researchers have explored its application as a precursor for developing kinase inhibitors, where the aromatic ring serves as a scaffold for attaching bioactive moieties.

Moreover, the (E)-butenyl substituent introduces geometric isomerism into the molecule, which can influence its pharmacokinetic properties. This stereochemical feature has been leveraged in designing chiral catalysts for asymmetric synthesis, where precise control over the spatial arrangement of substituents is crucial. Recent breakthroughs in asymmetric catalysis have demonstrated how such compounds can be employed to produce enantiomerically enriched products with high efficiency.

In environmental chemistry, this compound has been studied for its degradation pathways under various conditions. Research indicates that it undergoes hydrolysis under alkaline conditions to form simpler aromatic compounds, which are less toxic and more biodegradable. This understanding is essential for assessing its environmental impact and designing sustainable manufacturing processes.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of this compound. High-resolution mass spectrometry (HRMS) has been particularly useful in determining its molecular formula with precision, while ¹H NMR spectroscopy provides insights into its stereochemical configuration and substitution pattern.

In conclusion, 1-((E)-but-2-en-2-yl)-4-chloro-2-(methylsulfonyl)benzene represents a versatile building block in organic synthesis with promising applications across multiple disciplines. Its unique combination of functional groups and stereochemical features positions it as a valuable tool for researchers aiming to develop novel chemical entities with tailored properties.